Cas no 1200606-60-5 (1-ethyl-1H-Imidazol-4-amine)

• Product Name: 1-ethyl-1H-Imidazol-4-amine
• CAS No: 1200606-60-5
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1101510
• PubChem ID: 53403306
• Update Time: 2025-06-19

1-ethyl-1H-Imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-Imidazol-4-amine
• AKOS015945657
• 1200606-60-5
• 1-ethylimidazol-4-amine
• DA-29430
• EN300-783285
• SCHEMBL174266
• 4-Amino-1-ethylimidazole
• DPRMXZQCCDEZAL-UHFFFAOYSA-N

• MDL： MFCD11848511
• Inchi： 1S/C5H9N3/c1-2-8-3-5(6)7-4-8/h3-4H,2,6H2,1H3
• InChI Key： DPRMXZQCCDEZAL-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CC

Computed Properties

• Exact Mass: 111.079647300g/mol
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-ethyl-1H-Imidazol-4-amine

Professional Introduction to 1-ethyl-1H-imidazol-4-amine (CAS No: 1200606-60-5)

1-ethyl-1H-imidazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1200606-60-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural framework of 1-ethyl-1H-imidazol-4-amine consists of a five-membered ring containing two nitrogen atoms, with an ethyl substituent at the 1-position and an amine group at the 4-position. This particular configuration imparts unique chemical and pharmacological properties, making it a valuable scaffold for synthesizing novel therapeutic agents.

The imidazole core is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the amine functional group at the 4-position of the imidazole ring enhances the compound's potential for further derivatization, allowing for the creation of a wide array of analogs with tailored biological properties. Such modifications are crucial for optimizing drug-like characteristics, including solubility, metabolic stability, and target affinity.

In recent years, 1-ethyl-1H-imidazol-4-amine has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its versatility as a building block has led to its incorporation into molecules targeting different therapeutic areas. For instance, studies have demonstrated its utility in developing inhibitors of enzymes involved in cancer metabolism. The imidazole ring's ability to mimic natural substrates or modulate enzyme activity makes it an attractive moiety for designing small-molecule drugs that can selectively interfere with pathological pathways.

One notable application of 1-ethyl-1H-imidazol-4-amine is in the field of antiviral research. Researchers have leveraged its structural features to create compounds that exhibit inhibitory effects against viral proteases and polymerases. The amine group at the 4-position serves as a critical site for hydrogen bonding interactions with viral proteins, thereby disrupting essential viral replication processes. This approach aligns with contemporary trends in antiviral drug discovery, where targeting host-virus interactions is increasingly recognized as a viable strategy.

Moreover, 1H-imidazol-4-amine derivatives have shown promise in immunomodulatory applications. The imidazole scaffold is known to interact with immune cell receptors and signaling pathways, making it a suitable candidate for developing immunosuppressants or immunostimulants. Recent preclinical studies have highlighted the potential of 1-ethyl-1H-imidazol-4-amine based compounds in modulating immune responses without significant off-target effects. This underscores the compound's therapeutic potential in conditions characterized by dysregulated immunity, such as autoimmune diseases or chronic inflammation.

The synthetic accessibility of 1200606-60-5 is another factor contributing to its popularity in research settings. Efficient synthetic routes have been developed, enabling researchers to produce this compound in sufficient quantities for both laboratory-scale investigations and preliminary clinical trials. The ease of functionalization around the imidazole core allows for rapid screening of diverse chemical libraries, facilitating hit identification and lead optimization processes.

Advances in computational chemistry have further enhanced the utility of 1-ethyl-1H-imidazol-4-amine as a drug discovery tool. Molecular modeling studies have been conducted to predict binding affinities and optimize interactions with biological targets. These virtual screening approaches have identified novel derivatives with improved pharmacokinetic profiles and enhanced efficacy. Such computational strategies are integral to modern drug development pipelines, reducing reliance on empirical screening methods and accelerating the discovery process.

In conclusion, 1-etylethyl-H-imidazolium-diamine (CAS No: 1200606) represents a versatile and promising scaffold for pharmaceutical innovation. Its unique structural features and broad applicability across multiple therapeutic areas position it as a valuable asset in medicinal chemistry research. As our understanding of biological mechanisms continues to evolve, compounds derived from this imidazole core are likely to play an increasingly significant role in addressing unmet medical needs.